Cas no 620-42-8 (Tri-p-tolyl phosphite)

• Product Name: Tri-p-tolyl phosphite
• CAS No: 620-42-8
• MF: C₂₁H₂₁O₃P
• MW: 352.363406896591
• MDL: MFCD00041909
• CID: 503997
• PubChem ID: 87575275
• Update Time: 2025-04-19

Tri-p-tolyl phosphite Chemical and Physical Properties

Names and Identifiers

• Phosphorous acid,tris(4-methylphenyl) ester
• Tri-p-tolyl Phosphite
• PHOSPHOROUS ACID TRI-P-TOLYL ESTER
• TRI-P-CRESYL PHOSPHITE
• Tri-p-tolyl phosphite,tech.
• Phosphorous Acid Tri-p-cresyl Ester
• Tris(4-methylphenyl) Phosphite
• Phosphorous Acid Tris(4-methylphenyl) Ester
• Tris(p-tolyl) phosphite
• Tris(p-methylphenyl) phosphite
• Tritolyl phosphite
• Phosphorous acid, tris(4-methylphenyl) ester
• p-Tolyl phosphite ((C7H7O)3P)
• Phosphorous acid, tri-p-tolyl ester
• Phosphorous acid, tris(methylphenyl) ester
• PHOSPHOROUS ACID, TRI-p-CRESYL ESTER
• FEVFLQDDNUQKRY-UHFFFAOYSA-N
• 3YVP05131V
• Pho
• DTXSID1060718
• tris-p-tolyl phosphite
• Tris(methylphenyl) phosphite
• 620-42-8
• P1175
• NSC4054
• EINECS 247-119-6
• EINECS 210-639-9
• AI3-26996
• NSC-4054
• BRN 0620298
• Q27258221
• UNII-3YVP05131V
• EC 247-119-6
• 4-06-00-02128 (Beilstein Handbook Reference)
• Phosphorous Acid Tris(4-methylphenyl)Ester
• tris-p-cresyl phosphite
• tris(p-tolyl)phosphite
• MFCD00041909
• SCHEMBL130635
• PHOSPHOROUSACIDTRIS(4-METHYLPHENYL)ESTER
• CS-0435356
• SY053353
• trip-tolyl phosphite
• Phosphorous acid, tritolyl ester
• NS00002450
• NSC 4054
• Tri-p-tolyl phosphite

• MDL： MFCD00041909
• Inchi： 1S/C21H21O3P/c1-16-4-10-19(11-5-16)22-25(23-20-12-6-17(2)7-13-20)24-21-14-8-18(3)9-15-21/h4-15H,1-3H3
• InChI Key： FEVFLQDDNUQKRY-UHFFFAOYSA-N
• SMILES： P(OC1C=CC(C)=CC=1)(OC1C=CC(C)=CC=1)OC1C=CC(C)=CC=1
• BRN： 0620298

Computed Properties

• Exact Mass: 352.12300
• Monoisotopic Mass: 352.12283153g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 6.6
• Topological Polar Surface Area: 27.7

Experimental Properties

• Color/Form: Yellowish or yellowish green powder
• Density: 1.11
• Melting Point: 52°C
• Boiling Point: 238 °C (7 mmHg)
• Flash Point: 93 °C
• Refractive Index: 1.5724-1.5744
• PSA: 41.28000
• LogP: 6.37550
• Solubility: It is miscible with acetone and ethanol

Tri-p-tolyl phosphite Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： 34
• Safety Instruction： 45-36/37/39-25
• RTECS：TH1100000
• Hazardous Material Identification：
• Risk Phrases：R34